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Compound of Interest

Compound Name: ZZW-115 hydrochloride

Cat. No.: B2419709 Get Quote

Essential Safety and Handling Guide for ZZW-
115 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

ZZW-115 hydrochloride, a potent NUPR1 inhibitor with significant cytotoxic properties. Due to

the compound's potential hazards and the absence of established Occupational Exposure

Limits (OELs), a conservative approach to handling is imperative to ensure personnel safety.

ZZW-115 hydrochloride has demonstrated high potency in preclinical studies, inducing tumor

cell death via necroptosis and apoptosis.[1] Its cytotoxic nature necessitates stringent

adherence to safety protocols to prevent accidental exposure. While some supplier Safety Data

Sheets (SDS) may not formally classify the compound as hazardous under the Globally

Harmonized System (GHS), other sources advise treating it as a hazardous substance until

more comprehensive toxicological data is available.[2][3] Therefore, all handling procedures

should be based on the principles of managing potent pharmaceutical compounds.

Personal Protective Equipment (PPE)
The selection and proper use of Personal Protective Equipment (PPE) are the primary defense

against exposure to ZZW-115 hydrochloride. A multi-layered approach to PPE is

recommended for all procedures involving this compound.
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PPE Category Item
Specifications and
Recommendations

Respiratory Protection
Powered Air-Purifying

Respirator (PAPR)

Recommended for all

procedures involving the

handling of solid ZZW-115

hydrochloride or any operation

with the potential to generate

aerosols. A PAPR with a high-

efficiency particulate air

(HEPA) filter is essential.

N95 or FFP3 Respirator

May be considered for low-

dust or short-duration tasks

with small quantities in a

certified chemical fume hood,

but a PAPR is strongly

preferred. A proper fit test is

mandatory.

Hand Protection Double Gloving

Wear two pairs of nitrile

gloves. The outer pair should

be changed immediately upon

contamination or at regular

intervals during extended

procedures.

Body Protection
Disposable Lab Coat or

Coveralls

A dedicated, disposable lab

coat or coveralls made of a

protective material like Tyvek®

should be worn over personal

clothing to prevent skin contact

and contamination.

Eye Protection Safety Goggles

Chemical splash goggles that

form a complete seal around

the eyes are required to

protect against splashes and

airborne particles.
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Face Shield

A face shield should be worn in

conjunction with safety

goggles, especially when there

is a significant risk of splashes

or aerosol generation.

Foot Protection Shoe Covers

Disposable shoe covers must

be worn in the designated

handling area and removed

before exiting to prevent the

spread of contamination.

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is critical to minimize the risk of exposure when working with ZZW-115
hydrochloride. The following steps should be strictly followed:

Preparation:

Designate a specific area for handling ZZW-115 hydrochloride, preferably within a

certified chemical fume hood or a containment glove box.

Ensure all necessary PPE is readily available and in good condition.

Prepare all required equipment and reagents before handling the compound to minimize

movement and potential for spills.

Donning PPE:

Follow a strict donning sequence to ensure complete protection:

1. Shoe covers

2. Inner pair of nitrile gloves

3. Disposable lab coat or coveralls
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4. Outer pair of nitrile gloves

5. Safety goggles and face shield

6. PAPR or other respiratory protection

Handling ZZW-115 Hydrochloride:

Perform all manipulations of the solid compound and preparation of solutions within the

designated containment area.

When weighing the solid, use a balance inside the fume hood or containment enclosure.

Handle all solutions of ZZW-115 hydrochloride with care to avoid splashes and aerosol

formation.

Doffing PPE:

Follow a meticulous doffing procedure to prevent self-contamination:

1. Remove outer pair of gloves.

2. Remove disposable lab coat or coveralls, turning it inside out as it is removed.

3. Remove shoe covers.

4. Remove face shield and safety goggles.

5. Remove respiratory protection.

6. Remove inner pair of gloves.

Wash hands thoroughly with soap and water immediately after removing all PPE.

Disposal Plan
Proper disposal of ZZW-115 hydrochloride and all contaminated materials is essential to

protect personnel and the environment.
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Contaminated PPE and Materials: All disposable PPE (gloves, lab coats, shoe covers), as

well as any consumables that have come into contact with ZZW-115 hydrochloride (e.g.,

pipette tips, weighing paper), must be collected in a designated, clearly labeled hazardous

waste container.

Unused Compound and Solutions: Unused ZZW-115 hydrochloride and any prepared

solutions should be disposed of as hazardous chemical waste in accordance with local,

state, and federal regulations.

Decontamination: All surfaces and non-disposable equipment used during the handling

process must be thoroughly decontaminated with an appropriate cleaning agent.

Diagram of PPE Selection and Usage Workflow
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ZZW-115 Hydrochloride: PPE Selection and Usage Workflow

Preparation

PPE Selection

Procedure

Disposal

Start: Handling ZZW-115 Hydrochloride

Assess Task Risk:
Solid or Aerosol Potential?

Select Respiratory Protection:
PAPR Recommended

Select Hand Protection:
Double Nitrile Gloves

Select Body Protection:
Disposable Lab Coat/Coveralls

Select Eye Protection:
Safety Goggles & Face Shield

Select Foot Protection:
Shoe Covers

Don PPE in Sequence

Handle Compound in Containment

Doff PPE Carefully

Dispose of Contaminated Waste

Decontaminate Work Area

End of Procedure

Click to download full resolution via product page

Caption: Workflow for PPE selection and use when handling ZZW-115 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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